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Compound of Interest

Compound Name: Z-LEHD-FMK TFA

Cat. No.: B10752648

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-LEHD-FMK TFA is a potent, cell-permeable, and irreversible inhibitor of caspase-9, a critical
initiator caspase in the intrinsic pathway of apoptosis.[1][2][3][4] By targeting caspase-9, Z-
LEHD-FMK serves as a valuable tool in apoptosis research, studies of neuroprotection, and
cancer therapy development, where it can help elucidate cellular death mechanisms.[2][3][5][6]
Proper preparation and storage of stock solutions are crucial for ensuring the inhibitor's stability
and activity in experimental settings. This document provides a detailed protocol for preparing a
stock solution of Z-LEHD-FMK TFA in Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key quantitative data for Z-LEHD-FMK TFA.
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Parameter Value Source(s)
Molecular Weight 804.74 g/mol [11041071
Appearance White to yellow solid/powder [3]
o 100 mg/mL (approx. 124.26
Solubility in DMSO [1]
mM)
3 years at -20°C; 2 years at
Powder Storage [1][2][3]
-80°C
_ 1 year at -80°C; 1 month at
Stock Solution Storage 20°C [11121131181

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of 1 mL of a 10 mM Z-LEHD-FMK TFA stock solution in
DMSO.

Materials and Equipment:

e Z-LEHD-FMK TFA powder

e Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), >99.9% pure
o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

o Vortex mixer

e Optional: Ultrasonic bath, 37°C water bath

Safety Precautions:
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o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves.

e Handle Z-LEHD-FMK TFA powder in a chemical fume hood or a ventilated enclosure to
avoid inhalation.

e DMSO is a potent solvent that can facilitate the absorption of substances through the skin.
Avoid direct contact.

Procedure:
e Pre-weighing Preparations:

o Allow the Z-LEHD-FMK TFA vial to equilibrate to room temperature for at least 15-20
minutes before opening to prevent condensation of moisture, which can affect compound
stability and weighing accuracy.

o Use a fresh, unopened bottle of anhydrous DMSO or a properly stored container to ensure
minimal water content, as moisture can reduce the solubility of the compound.[1][9]

e Calculation of Mass:

o To prepare 1 mL of a 10 mM stock solution, calculate the required mass using the
following formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular
Weight ( g/mol )

o Calculation: 10 mM x 0.001 L x 804.74 g/mol = 8.05 mg
e Weighing the Compound:

o Carefully weigh out 8.05 mg of Z-LEHD-FMK TFA powder using a calibrated analytical
balance and place it into a sterile microcentrifuge tube or vial.

e Dissolution:

o Add 1 mL of high-purity DMSO to the tube containing the powder.
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o Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution against a light source to ensure there are no visible
particulates.

o Troubleshooting: If the compound does not dissolve completely, gentle warming of the
tube at 37°C for 10 minutes and/or brief sonication in an ultrasonic bath can facilitate
dissolution.[5]

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge tubes.[1][8]

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

o For long-term storage, store the aliquots at -80°C, where they are stable for up to one
year.[1][2][8] For short-term storage, aliquots can be kept at -20°C for up to one month.[1]

[3](8]

Visualizations

The following diagrams illustrate the experimental workflow and the relevant biological
pathway.
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Caption: Workflow for preparing Z-LEHD-FMK TFA stock solution.
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Caption: Z-LEHD-FMK inhibits the intrinsic apoptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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